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Compound of Interest

Compound Name: Flurenol

CAS No.: 188853-09-0

Cat. No.: B065278

Get Quote

The potency of fluorene derivatives varies significantly with the nature and position of

substituents on the fluorene core. The following tables summarize the quantitative biological

activity for a selection of these compounds, allowing for a direct comparison of their efficacy.

Table 1: Anticancer and Cytotoxic Activity of Fluorene
Analogs
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Compound
Target/Cell
Line

Assay
IC50 / GI50
(µM)

Key
Structural
Features

Reference

Flurenol

Dopamine

Transporter

(DAT)

Reuptake

Assay
9

9-

hydroxyfluore

ne core

[3]

SG3

MCF-7

(Breast

Cancer)

SIRT2

Inhibition
1.95

2,7-

disubstituted

9H-fluoren-9-

one

[1]

LSO272
MOLM-13

(Leukemia)
Cytotoxicity 12.5

1-(4-

bromophenyl)

-4-(2-fluoro-

9H-fluoren-9-

yl)-1H-1,2,3-

triazole

[1][4]

LSO278
MOLM-13

(Leukemia)
Cytotoxicity 18.7

[1,1'-

biphenyl]-2-

yl(1-(2,5-

dibromophen

yl)-1H-1,2,3-

triazol-4-

yl)methanol

[4]

LSO278

HCT-116

(Colon

Cancer)

Cytotoxicity 23.4

[1,1'-

biphenyl]-2-

yl(1-(2,5-

dibromophen

yl)-1H-1,2,3-

triazol-4-

yl)methanol

[4]

LSO258 MOLM-13

(Leukemia)

Cytotoxicity 25.5 1-(2-

bromophenyl)

-4-(9H-

fluoren-9-

[1][4]
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yl)-1H-1,2,3-

triazole

Compound

3c

NCI 60-cell

panel
SRB Assay

1.66

(average)

2,7-

diamidofluore

none

derivative

[5]

O-aryl-

carbamoyl-

oxymino-

fluorene

derivatives

HeLa, HT29,

MG63
Cytotoxicity

6.33 - 31.5

µg/mL

9H-fluoren-9-

one oxime

derivatives

[6]

Table 2: Antimicrobial Activity of Fluorene Analogs
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Compound
Class

Organism(s
)

Assay
MIC / MBIC
(mg/mL)

Key
Structural
Features

Reference

O-aryl-

carbamoyl-

oxymino-

fluorene

derivatives

S. aureus, C.

albicans,

others

Broth

Microdilution

MIC: 0.156–

10

Presence of

chlorine

enhances

anti-

Staphylococc

us activity;

methyl group

enhances

anti-Candida

activity.

[6][7]

O-aryl-

carbamoyl-

oxymino-

fluorene

derivatives

Bacterial and

fungal

biofilms

Crystal Violet

Assay

MBIC: 0.009–

1.25

Significant

antibiofilm

activity

observed.

[6]

Enantiopure

aminoalcohol

fluorenes

P. falciparum

(3D7, W2

strains)

In vitro

culture

IC50: 0.7 -

70.2 nM

Aminoalcohol

side chains

on the

fluorene

scaffold.

[8]

Structure-Activity Relationship (SAR) Analysis
The data reveals several key trends in the SAR of fluorene derivatives:

Anticancer Activity:

Substitution at the 2 and 7 positions of the fluorenone core is a strategy for developing

potent anticancer agents. For example, the 2,7-diamidofluorenone analog 3c showed

significant antiproliferative activity and was found to be a topoisomerase I inhibitor.[5]
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The addition of triazole rings to the fluorene scaffold has yielded compounds with notable

cytotoxicity against leukemia cell lines (e.g., LSO272, LSO258).[1][4] The presence and

position of halogen atoms on the phenyl-triazole moiety significantly influence potency.

Rigidity of the scaffold is not a consistent predictor of activity. For instance, the rigid

fluorene-triazole LSO275 was inactive, while the more flexible biaryl hydroxy-triazole

LSO278 showed broad-spectrum activity.[4]

Antimicrobial Activity:

For O-aryl-carbamoyl-oxymino-fluorene derivatives, the nature of the substituent on the

aryl ring is crucial for the spectrum of activity. Electron-withdrawing groups like chlorine

enhance activity against Gram-positive bacteria such as S. aureus, while electron-

donating groups like methyl enhance antifungal activity.[7]

The introduction of aminoalcohol chains, as seen in the antimalarial compounds, leads to

highly potent agents against P. falciparum.[8]

Signaling Pathways and Mechanisms of Action
Flurenol and its analogs exert their biological effects through diverse mechanisms. Below are

diagrams illustrating some of the key pathways.
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Caption: Flurenol as a plant growth inhibitor via disruption of polar auxin transport.
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Caption: Anticancer mechanisms of fluorenone analogs, including Topo I inhibition and ROS

induction.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to ensure

reproducibility.

MTT Assay for Cytotoxicity
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

method to assess cell viability.[1]

Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density and allowed to

adhere overnight.
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Compound Treatment: Cells are treated with various concentrations of the fluorene analog

compounds and incubated for a specified period (e.g., 48-72 hours).

MTT Addition: MTT solution is added to each well and incubated for 2-4 hours, allowing

viable cells to metabolize the MTT into purple formazan crystals.

Solubilization: A solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve

the formazan crystals.[1]

Absorbance Measurement: The absorbance of the resulting solution is measured using a

microplate reader (typically at 570-590 nm).[1]

IC50 Calculation: The half-maximal inhibitory concentration (IC50), the concentration that

inhibits cell growth by 50%, is calculated from the dose-response curve.[1]
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Caption: Standard experimental workflow for the MTT cytotoxicity assay.
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Plaque Reduction Assay for Antiviral Activity
This assay is used to determine the concentration of an antiviral compound that reduces the

formation of viral plaques by 50% (EC50).[1]

Cell Monolayer Preparation: A confluent monolayer of host cells is grown in multi-well plates.

Virus-Compound Incubation: The test compound is serially diluted and mixed with a known

concentration of the virus.

Infection: The cell monolayers are infected with the virus-compound mixtures and allowed to

adsorb.[1]

Agarose Overlay: The inoculum is removed, and cells are overlaid with a semi-solid medium

(e.g., containing agarose) to restrict virus spread to adjacent cells, leading to plaque

formation.[1]

Incubation and Staining: Plates are incubated for several days to allow plaques to form. Cells

are then fixed and stained (e.g., with crystal violet), making plaques visible as clear zones.[1]

EC50 Calculation: The number of plaques is counted for each compound concentration, and

the EC50 is determined.[1]

COX Inhibition Assay for Anti-inflammatory Activity
This assay measures the ability of a compound to inhibit the cyclooxygenase (COX-1 and

COX-2) enzymes.[1]

Enzyme and Compound Incubation: Purified COX-1 or COX-2 enzyme is incubated with the

test compound.

Reaction Initiation: The enzymatic reaction is initiated by adding the substrate, arachidonic

acid.

Product Measurement: The amount of prostaglandin produced is quantified, typically using

an immunoassay (EIA) or other detection methods.
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IC50 Calculation: The IC50 value is calculated as the concentration of the compound that

inhibits 50% of the COX enzyme activity.

Conclusion
The fluorene scaffold, including 9-fluorenol and its derivatives, represents a versatile and

promising platform for drug discovery. While flurenol's primary application remains in

agriculture as a plant growth regulator, the extensive research into its analogs has unveiled

potent anticancer, antimicrobial, and anti-inflammatory agents. The structure-activity

relationships highlighted in this guide demonstrate that targeted modifications at various

positions of the fluorene core can significantly enhance potency and selectivity. Further

exploration of this chemical space, guided by the detailed experimental protocols, is warranted

to develop novel therapeutic agents for a range of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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